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Compound of Interest

1,2-ETHANEDIOL, (P-
METHOXYPHENYL)-

Cat. No.: B080471

Compound Name:

Essential Safety and Handling Guide for 1,2-
Ethanediol, (p-Methoxyphenyl)-

Disclaimer: A specific Safety Data Sheet (SDS) for 1,2-Ethanediol, (p-Methoxyphenyl)- (CAS
No. 13603-63-9) was not readily available. The following guidance is based on the safety data
for structurally similar compounds, namely (S)-(+)-1-Phenyl-1,2-ethanediol and 1,2-Ethanediol
(Ethylene Glycol). It is imperative to handle this chemical with caution and to conduct a full risk
assessment before use.

This guide provides immediate safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 1,2-Ethanediol, (p-
Methoxyphenyl)-.

Hazard Identification and Personal Protective
Equipment (PPE)

Based on analogous compounds, 1,2-Ethanediol, (p-Methoxyphenyl)- should be treated as a
substance that is potentially harmful if swallowed and may cause skin and eye irritation. A
comprehensive PPE strategy is crucial to minimize exposure.

Recommended Personal Protective Equipment:
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PPE Category

Item

Specification

Eye Protection

Safety Glasses with side

shields or Goggles

Must meet EN166 or OSHA 29
CFR 1910.133 standards. A
face shield is recommended
when there is a splash
hazard[1].

Hand Protection

Chemical-resistant gloves

Nitrile or neoprene gloves are
recommended. Inspect gloves
for integrity before each use
and dispose of them properly

after handling the chemical[1].

Body Protection

Laboratory Coat

A flame-retardant lab coat
should be worn and fully
buttoned to cover as much

skin as possible.

Respiratory Protection

Not generally required with

adequate ventilation

If dust or aerosols are
generated, use a NIOSH-
approved respirator with an

appropriate particulate filter.

First Aid Measures

Immediate and appropriate first aid is critical in the event of exposure.
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Exposure Route

First Aid Protocol

Inhalation

Move the individual to fresh air. If breathing is
difficult, provide oxygen. Seek medical attention

if symptoms persist.

Skin Contact

Immediately remove all contaminated clothing.
Wash the affected area thoroughly with soap
and plenty of water for at least 15 minutes[1].
Seek medical attention if irritation develops or

persists.

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids[1]. Remove contact
lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.

Ingestion

Do NOT induce vomiting. If the person is
conscious, rinse their mouth with water and
provide them with two glasses of water to drink.
Never give anything by mouth to an
unconscious person[2]. Seek immediate medical

attention.

Handling and Storage

Proper handling and storage procedures are essential to maintain the chemical's integrity and

prevent accidents.

Operational Plan:

o Engineering Controls: Work in a well-ventilated area, preferably in a chemical fume hood, to

minimize inhalation of any potential dust or vapors.

¢ Handling Practices: Avoid direct contact with the substance. Do not eat, drink, or smoke in

the handling area. Wash hands thoroughly after handling. Avoid the formation of dust and

aerosols[1].
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o Storage Conditions: Keep the container tightly closed in a dry, cool, and well-ventilated
place. Store away from incompatible materials such as strong oxidizing agents[3].

Spill and Disposal Plan

A clear plan for managing spills and disposing of waste is necessary to ensure laboratory and
environmental safety.

Spill Response:
o Evacuate: Clear the area of all non-essential personnel.
o Ventilate: Ensure the area is well-ventilated.

» Contain: Use personal protective equipment. For solid spills, sweep up the material and
place it into a suitable, labeled container for disposal. Avoid generating dust[4]. For liquid
spills, absorb with an inert material (e.g., sand, vermiculite) and place in a sealed container.

o Clean: Clean the spill area thoroughly with a suitable solvent, followed by soap and water.
Disposal:

o Dispose of waste material in accordance with all applicable federal, state, and local
environmental regulations.

o Contaminated packaging should be treated as hazardous waste and disposed of accordingly.

Experimental Workflow
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Caption: Standard laboratory workflow for handling 1,2-Ethanediol, (p-Methoxyphenyl)-.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Personal protective equipment for handling 1,2-
ETHANEDIOL, (P-METHOXYPHENYL)-]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b080471#personal-protective-equipment-for-handling-
1-2-ethanediol-p-methoxyphenyl]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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